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Compound Name: 4-Oxo-2,4-diphenylbutanenitrile

Cat. No.: B1295096 Get Quote

Introduction

4-Oxo-2,4-diphenylbutanenitrile is a versatile bifunctional molecule that serves as a crucial

starting material and intermediate in the synthesis of various heterocyclic compounds with

significant potential in medicinal chemistry.[1][2] Its unique structure, featuring both a ketone

and a nitrile group, allows for a range of chemical transformations, making it a valuable building

block for the development of novel therapeutic agents. While direct biological activity of 4-Oxo-
2,4-diphenylbutanenitrile is not extensively documented, its primary application lies in its

conversion to biologically active molecules, particularly pyridazinone derivatives. This

document provides a comprehensive overview of its applications, including detailed synthetic

protocols and the biological activities of its derivatives.

Synthetic Applications: A Gateway to Bioactive
Heterocycles
The principal application of 4-Oxo-2,4-diphenylbutanenitrile in medicinal chemistry is as a

precursor for the synthesis of pyridazinone scaffolds.[3][4][5] Pyridazinones are a class of

heterocyclic compounds known to exhibit a wide spectrum of pharmacological activities,

including antimicrobial, anticancer, and anti-inflammatory properties.

A common synthetic route involves the conversion of 4-Oxo-2,4-diphenylbutanenitrile to a β-

aroylpropionic acid, which is then cyclized with hydrazine hydrate to form the pyridazinone ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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